Cas no 651738-92-0 (4H-Pyran-4-one, 2-ethyl-2,3-dihydro-6-phenyl-)

• Product name: 4H-Pyran-4-one, 2-ethyl-2,3-dihydro-6-phenyl-
• CAS No: 651738-92-0
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 403668
• PubChem ID: 45094647

4H-Pyran-4-one, 2-ethyl-2,3-dihydro-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2-ethyl-2,3-dihydro-6-phenyl-
• 4H-Pyran-4-one,2-ethyl-2,3-dihydro-6-phenyl-(9CI)
• DTXSID30667302
• 651738-92-0
• 2-Ethyl-6-phenyl-2,3-dihydro-4H-pyran-4-one

• Inchi： InChI=1S/C13H14O2/c1-2-12-8-11(14)9-13(15-12)10-6-4-3-5-7-10/h3-7,9,12H,2,8H2,1H3
• InChI Key： NWLWBCUDSJFWQU-UHFFFAOYSA-N
• SMILES： CCC1CC(=O)C=C(O1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 202.09942
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 26.3